Cas no 73466-12-3 (LTA4 (Leukotriene A4 methyl ester))

• Product Name: LTA4 (Leukotriene A4 methyl ester)
• CAS No: 73466-12-3
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• MDL: MFCD00065847
• CID: 552334
• PubChem ID: 6478221
• Update Time: 2025-10-12

LTA4 (Leukotriene A4 methyl ester) Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, methyl ester, (2S,3S)-
• (-)-LEUKOTRIENE A4 METHYL ESTER
• Leukotriene A4 methyl ester
• 2-Oxiranebutanoic acid, 3-[(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraenyl]-, methyl ester, (2S,3S)-
• 5S,6S-6-epi-Leukotriene A4 methyl ester
• 5S,6S-Leukotriene A4 methyl ester
• AC1O55Q9
• leukotriene A methyl ester
• LTA4 methyl ester
• LTA4-methyl ester
• 5S-trans-5,6-oxido-7E,9E,11Z,14Z-eicosatetraenoic acid, methyl ester
• WTKAVFHPLJFCMZ-NIBLXIPLSA-N
• AKOS040755937
• SR-01000946885-1
• MFCD00065847
• methyl 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate
• DTXSID10424293
• SR-01000946885
• LTA4 (Leukotriene A4 methyl ester)
• 73466-12-3
• CS-0058562
• HY-112621
• (-)-LEUKOTRIENEA4METHYLESTER

• MDL： MFCD00065847
• Inchi： 1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h7-8,10-14,16,19-20H,3-6,9,15,17-18H2,1-2H3/b8-7-,11-10-,13-12+,16-14+/t19-,20-/m0/s1
• InChI Key： WTKAVFHPLJFCMZ-NIBLXIPLSA-N
• SMILES： O1[C@@H](/C=C/C=C/C=C\C/C=C\CCCCC)[C@@H]1CCCC(=O)OC

Computed Properties

• Exact Mass: 332.23514488g/mol
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83000
• LogP: 5.29230

LTA4 (Leukotriene A4 methyl ester) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1208 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-36/37/38-48/20-51/53-62-65-67
• Safety Instruction： 9-16-29-33-36/37-61-62
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38-48/20-51/53-62-65-67
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on LTA4 (Leukotriene A4 methyl ester)

Recent Advances in Leukotriene A4 Methyl Ester (LTA4) Research: Insights from Compound 73466-12-3

Leukotriene A4 methyl ester (LTA4), a derivative of the inflammatory mediator leukotriene A4, has garnered significant attention in recent years due to its potential therapeutic applications in inflammatory diseases and cancer. The compound with CAS number 73466-12-3, a key intermediate in leukotriene biosynthesis, has been the focus of several groundbreaking studies. This research brief synthesizes the latest findings on LTA4 and its related chemistry, highlighting novel methodologies, biological insights, and potential clinical implications.

Recent studies have demonstrated that LTA4 plays a crucial role in the 5-lipoxygenase (5-LOX) pathway, which is central to the production of pro-inflammatory leukotrienes. Researchers have utilized compound 73466-12-3 as a stable analog to investigate the enzymatic conversion of LTA4 to other biologically active leukotrienes. Advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the structural and metabolic properties of this compound, providing new insights into its reactivity and stability under physiological conditions.

One of the most promising developments in this field is the application of LTA4 and its derivatives in targeted therapy for inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry revealed that modifications to the methyl ester group of LTA4 (73466-12-3) could enhance its binding affinity to LTA4 hydrolase, potentially leading to more effective inhibitors of leukotriene B4 production. This finding opens new avenues for the design of anti-inflammatory drugs with improved specificity and reduced side effects.

In the context of cancer research, LTA4 has emerged as a molecule of interest due to its dual role in both promoting and suppressing tumor growth, depending on the cellular context. Recent investigations using 73466-12-3 as a molecular probe have uncovered novel mechanisms by which LTA4 metabolites influence cancer cell proliferation and apoptosis. These discoveries have important implications for developing combination therapies that target the leukotriene pathway alongside conventional chemotherapeutic agents.

The synthesis and characterization of LTA4 analogs continue to be an active area of research, with several groups reporting improved synthetic routes to 73466-12-3 and related compounds. A notable advancement comes from a team at Harvard Medical School, who developed a stereoselective synthesis method that significantly improves the yield and purity of LTA4 methyl ester. This technical breakthrough facilitates more efficient production of these compounds for both research and potential clinical applications.

Looking forward, the field faces several challenges and opportunities. While the therapeutic potential of targeting the LTA4 pathway is clear, issues of drug delivery, metabolic stability, and off-target effects remain to be addressed. Future research directions likely include the development of more stable LTA4 analogs, deeper investigation of the compound's role in various disease states, and exploration of its potential as a biomarker for inflammatory conditions. The continued study of 73466-12-3 and its derivatives promises to yield important discoveries in both basic science and clinical applications.